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Abstract

SZUH280 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed for the
targeted degradation of Histone Deacetylase 8 (HDACS8), an enzyme implicated in the
progression of various cancers. Structurally, SZUH280 is a heterobifunctional molecule that
joins a ligand for HDACS8, PCI-34051, to a ligand for the E3 ubiquitin ligase Cereblon (CRBN),
pomalidomide, via a flexible linker. This unique construction facilitates the ubiquitination and
subsequent proteasomal degradation of HDACS, offering a promising therapeutic strategy for
cancers characterized by HDACS8 overexpression. This document provides a comprehensive
overview of the structure, chemical properties, and mechanism of action of SZUH280, along
with detailed experimental protocols for its synthesis and biological characterization.

Structure and Chemical Properties

SZUH280 is a chimeric molecule engineered to induce the degradation of HDACS8.[1] It is
comprised of three key components: the HDACS inhibitor PCI-34051, a linker moiety, and the
CRBN-binding ligand pomalidomide. This design allows SZUH280 to simultaneously bind to
both HDAC8 and the CRBN E3 ubiquitin ligase, thereby bringing them into close proximity.

Physicochemical Properties
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A summary of the key physicochemical properties of SZUH280 is presented in Table 1. These

properties are crucial for understanding the molecule's absorption, distribution, metabolism,

and excretion (ADME) profile, as well as its potential for oral bioavailability.

Property Value Source

Molecular Formula C40H40N8O8 Calculated

Molecular Weight 760.80 g/mol Calculated
O=C(NC1=0)CCCI1N(C2=0)c
3c(ccee3)C2=0.0=C(NO)c4cc

SMILES 5c(cn4Ccbeec(OCCOCc7cn(nc IUPHAR/BPS Guide to
7)CNc8cccc9c8C(=0O)N(C%10 PHARMACOLOGY
=0)C%10CCC(=0O)NC%10=0)
cc6)c[nH]5

Calculated LogP 2.65 Chemicalize

Hydrogen Bond Donors 4 Chemicalize

Hydrogen Bond Acceptors 12 Chemicalize

Table 1: Physicochemical properties of SZUH280.

Mechanism of Action

SZUH280 functions as a PROTAC, a molecule designed to hijack the cell's natural protein

disposal system to eliminate a specific target protein. The mechanism of action involves the

formation of a ternary complex between HDAC8, SZUH280, and the CRBN E3 ubiquitin ligase.

This proximity induces the transfer of ubiquitin from the E2 ubiquitin-conjugating enzyme to
HDACS. The polyubiquitinated HDACS is then recognized and degraded by the 26S

proteasome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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